Cas no 1179650-90-8 ((3,3-dimethylbutyl)[1-(pyridin-2-yl)ethyl]amine)

• Product Name: (3,3-dimethylbutyl)[1-(pyridin-2-yl)ethyl]amine
• CAS No: 1179650-90-8
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 5230963
• PubChem ID: 60693722
• Update Time: 2026-03-07

(3,3-dimethylbutyl)[1-(pyridin-2-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• (3,3-Dimethylbutyl)[1-(pyridin-2-yl)ethyl]amine
• 3,3-Dimethyl-N-(1-(pyridin-2-yl)ethyl)butan-1-amine
• (3,3-dimethylbutyl)[1-(pyridin-2-yl)ethyl]amine

• Inchi： 1S/C13H22N2/c1-11(12-7-5-6-9-15-12)14-10-8-13(2,3)4/h5-7,9,11,14H,8,10H2,1-4H3
• InChI Key： AMFKXUMHYGOHSN-UHFFFAOYSA-N
• SMILES： N(C(C)C1C=CC=CN=1)CCC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• XLogP3: 2.7
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3,3-dimethylbutyl)[1-(pyridin-2-yl)ethyl]amine

Comprehensive Overview of (3,3-dimethylbutyl)[1-(pyridin-2-yl)ethyl]amine (CAS No. 1179650-90-8)

(3,3-dimethylbutyl)[1-(pyridin-2-yl)ethyl]amine (CAS No. 1179650-90-8) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, also known as DMBA-PyEA, is characterized by its unique structural features, which include a pyridine ring and a branched alkyl chain. These characteristics contribute to its potential applications in various research areas, including drug discovery and the development of novel therapeutic agents.

The chemical structure of (3,3-dimethylbutyl)[1-(pyridin-2-yl)ethyl]amine consists of a pyridine ring attached to an ethyl group, which is further connected to a branched alkyl chain with two methyl groups at the third carbon position. This specific arrangement of functional groups imparts unique physical and chemical properties to the compound, making it an attractive candidate for a wide range of applications.

In recent years, there has been a growing interest in the use of (3,3-dimethylbutyl)[1-(pyridin-2-yl)ethyl]amine as a building block for the synthesis of more complex molecules. Its ability to form stable amine derivatives and its reactivity with various electrophiles make it a valuable intermediate in organic synthesis. Researchers have explored its potential in the development of new materials, catalysts, and pharmaceuticals.

One of the key areas where (3,3-dimethylbutyl)[1-(pyridin-2-yl)ethyl]amine has shown promise is in the field of medicinal chemistry. Studies have demonstrated its potential as a lead compound for the development of new drugs targeting various diseases. For instance, recent research has focused on its use as a scaffold for the design of inhibitors targeting specific enzymes involved in disease pathways. The pyridine ring provides a rigid structure that can be modified to enhance binding affinity and selectivity, while the branched alkyl chain offers flexibility in terms of solubility and bioavailability.

The pharmacological properties of (3,3-dimethylbutyl)[1-(pyridin-2-yl)ethyl]amine have been extensively studied in both in vitro and in vivo models. In vitro studies have shown that it exhibits potent activity against various targets, including kinases and G protein-coupled receptors (GPCRs). These findings have led to its evaluation in preclinical studies for potential therapeutic applications.

Clinical trials are currently underway to assess the safety and efficacy of compounds derived from (3,3-dimethylbutyl)[1-(pyridin-2-yl)ethyl]amine. Early results have been promising, with several compounds showing favorable pharmacokinetic profiles and minimal side effects. These findings suggest that this compound may have significant therapeutic potential in treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Beyond its medicinal applications, (3,3-dimethylbutyl)[1-(pyridin-2-yl)ethyl]amine has also found use in other areas of chemical research. For example, it has been employed as a ligand in coordination chemistry to form stable complexes with metal ions. These complexes have shown promise in catalytic reactions and as sensors for detecting specific analytes.

In conclusion, (3,3-dimethylbutyl)[1-(pyridin-2-yl)ethyl]amine (CAS No. 1179650-90-8) is a multifaceted compound with a wide range of potential applications. Its unique structural features make it an attractive candidate for drug discovery and development, as well as other areas of chemical research. Ongoing studies continue to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.